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Compound of Interest

Benzyl ethyl-L-valinate
Compound Name:
hydrochloride

Cat. No.: B15545159

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling protocols for Benzyl
ethyl-L-valinate hydrochloride (CAS No. 1259396-60-5). Due to the limited availability of a
specific Safety Data Sheet (SDS) for this compound, this document amalgamates available
data with general safety principles for handling laboratory chemicals of a similar nature.
Professionals should handle this substance with the care required for new or uncharacterized
compounds.

Chemical and Physical Properties

Limited specific experimental data for Benzyl ethyl-L-valinate hydrochloride is publicly
available. The following table summarizes known properties and includes data for the closely
related compound, Ethyl L-valinate hydrochloride, for reference.
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. Ethyl L-valinate
Benzyl ethyl-L-valinate .
Property . hydrochloride (for
hydrochloride

reference)
CAS Number 1259396-60-5 3339-44-4
Molecular Formula C14H22CINO2 C7H16CINO2
Molecular Weight 271.78 g/mol 181.66 g/mol
Appearance White to off-white solid Data not available
Purity >98% 95.0%
Solubility Soluble in DMSO Data not available
Storage Conditions Store at -20°C for long-term Data not available

Toxicological Information

No specific toxicological data (e.g., LD50, LC50) for Benzyl ethyl-L-valinate hydrochloride
was found in the public domain. Based on the safety information for the related compound
Ethyl L-valinate hydrochloride, it is prudent to assume that this compound may be harmful if
inhaled, ingested, or in contact with skin.[1]

General Hazards of Related Compounds:

Inhalation: May cause respiratory tract irritation.

Skin Contact: May cause skin irritation.

Eye Contact: May cause eye irritation.

Ingestion: Harmful if swallowed.

Safe Handling and Storage

Adherence to standard laboratory safety protocols is essential when working with Benzyl
ethyl-L-valinate hydrochloride.
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Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling. The following PPE is recommended:
o Eye Protection: Chemical safety goggles.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile).

o Skin and Body Protection: Laboratory coat.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood.[1]

Handling Procedures

e Avoid generating dust.
e Avoid contact with skin, eyes, and clothing.

» Wash hands thoroughly after handling.

Storage

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.
o Keep away from heat, sparks, and open flames.[1]
e Incompatible with strong oxidizing agents.[1]

Emergency Procedures
First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[1]

» Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. Seek medical attention if irritation persists.[1]
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» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower
and upper eyelids occasionally. Seek medical attention.[1]

« Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[1]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry powder or carbon dioxide extinguishers.[1]

e Hazardous Combustion Products: May produce carbon monoxide, nitrogen oxides, and
hydrogen chloride gas.[1]

o Protective Equipment: Wear self-contained breathing apparatus and full protective clothing.

Accidental Release Measures

» Personal Precautions: Wear appropriate PPE.
e Environmental Precautions: Prevent from entering drains or waterways.[1]

o Methods for Cleaning Up: Mix with an inert absorbent material (e.g., sand, vermiculite) and
sweep up. Place in a sealed container for disposal.[1]

Experimental Protocols: Risk Assessment Workflow

The following diagram illustrates a general workflow for risk assessment and safe handling of
Benzyl ethyl-L-valinate hydrochloride in a research and development setting.
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Start: New Experiment
with Benzyl ethyl-L-valinate HCI

1. Hazard Assessment
- Review available data
- Assess structural analogs

SDS Available?

Assume High Potency/

Toxicity B

2. Develop Safe Operating
Procedure (SOP)

3. Define PPE &
Engineering Controls
- Fume hood
- Gloves, Goggles, Lab Coat

4. Handling & Storage
- Weighing in ventilated enclosure
- Store at -20°C

5. Emergency Plan
- Spill cleanup procedure
- First aid measures

6. Conduct Experiment
under Supervision

7. Waste Disposal
- Segregate hazardous waste
- Follow institutional guidelines

Click to download full resolution via product page

Risk Assessment and Handling Workflow
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Disclaimer: This guide is intended for informational purposes only and is not a substitute for a
formal risk assessment. Always consult with your institution's Environmental Health and Safety
(EHS) department for specific guidance and protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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